1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C10H8N4O4
• Molecular Weight: 248.19 g/mol
• IUPAC Name: 1-(4-methyl-5-nitropyridin-2-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H8N4O4/c1-6-4-9(11-5-8(6)14(17)18)13-3-2-7(12-13)10(15)16/h2-5H,1H3,(H,15,16)
• InChI Key: NHHGHRNFJJVDGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1[N+](=O)[O-])N2C=CC(=N2)C(=O)O

Description

1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid is a nitrogen-containing heterocyclic compound designed for use as a building block in medicinal chemistry and drug discovery research. Compounds featuring pyrazole rings linked to pyridine moieties are of significant interest in pharmaceutical development due to their diverse biological activities . The nitro and carboxylic acid functional groups on this molecule provide versatile handles for chemical modification, allowing researchers to synthesize a wide array of derivatives for structure-activity relationship (SAR) studies. Potential research applications for this compound and its analogs include exploration as cannabinoid receptor antagonists , and the investigation of anti-inflammatory or anticancer properties . Researchers value these structures for their role as key intermediates in synthesizing complex molecules for screening against various biological targets. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or human use.

Preparation Methods

The synthesis of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid typically involves the following steps :

Starting Material: The synthesis begins with commercially available 4-methyl-5-nitropyridine-2-amine.

Intermediate Formation: The intermediate (E)-N-hydroxy-N’-(4-methyl-5-nitropyridin-2-yl)formimidamide is prepared through an addition-elimination reaction with DMF-DMA in toluene, followed by another addition-elimination reaction with hydroxylamine hydrochloride in methanol.

Final Product: The intermediate is then cyclized to form the final product, 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The methyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Cyclization: The compound can undergo cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound with a molecular formula of $C_{10}H_8N_4O_4$ and a molecular weight of 248.19 g/mol. It features a pyrazole ring fused with a pyridine moiety and a carboxylic acid functional group, with a nitro group at the 5-position and a methyl group at the 4-position. Research indicates it exhibits significant biological activities. The specific biological mechanisms are still under investigation but may involve interactions with molecular targets within cells.

Synthesis
The synthesis of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid typically involves multiple steps, which may be optimized for higher yields and purity in industrial settings.

Biological Activities
Research indicates that 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid exhibits significant biological activities.
The uniqueness of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid lies in its specific combination of functional groups, particularly the nitro and methyl groups on the pyridine ring, which enhance its biological activity compared to similar compounds.

Structural Features and Properties
1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid is characterized by its unique combination of functional groups, which contribute to its distinct chemical properties and potential applications.

Compound Name	Structural Features	Unique Properties
3-Amino-5-methylpyrazole	Pyrazole ring with amino substitution	Known for its neuroprotective effects
4-Bromo-3-nitro-1H-pyrazole	Nitro and bromo substitutions	Exhibits strong antibacterial activity
5-Methylpyrazole	Methyl substitution on pyrazole	Potentially lower toxicity compared to others
3-Carboxyphenylpyrazole	Carboxyl group on phenyl-substituted pyrazole	Explored for anti-inflammatory properties
1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid	Nitro and methyl groups on the pyridine ring	Enhanced biological activity due to the specific combination of functional groups

Mechanism of Action

The mechanism of action of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The exact molecular targets and pathways are still under investigation.

Comparison with Similar Compounds

Heterocyclic Systems

• Pyridine vs. Phenyl: The target compound’s pyridine ring (vs. This may improve solubility in aqueous media compared to phenyl-substituted analogs .
• Pyrazole vs.

Substituent Effects

• Nitro Group Position : The nitro group on pyridine (target compound) vs. pyrazole () reduces steric hindrance near the carboxylic acid, possibly improving binding to enzymatic active sites.
• Methyl and Propyl Groups : The 4-methyl group on pyridine (target) offers moderate steric bulk, whereas the 3-propyl group in increases lipophilicity, affecting membrane permeability.

Stability and Reactivity Trends

• Nitro Group Stability : The nitro group on pyridine (target) is less prone to reduction than nitro on phenyl () due to pyridine’s electron-deficient nature, enhancing metabolic stability .
• Carboxylic Acid Reactivity : The carboxylic acid in all compounds facilitates salt formation, but electron-withdrawing groups (e.g., nitro in target) lower pKa, increasing ionization at physiological pH .

Biological Activity

1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid (referred to as "the compound") is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a pyrazole ring substituted with a 4-methyl-5-nitropyridine moiety and a carboxylic acid group. Its molecular formula is $C_{10}H_{8}N_{4}O_{3}$, and it exhibits unique chemical properties that influence its biological interactions.

The mechanism of action for the compound primarily involves its interaction with specific biological targets, including enzymes and receptors. It is hypothesized that the nitro group enhances binding affinity to target sites, potentially modulating various biochemical pathways. The carboxylic acid group may also play a role in solubility and bioavailability, impacting its pharmacokinetic profile.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains, showing promising results in inhibiting growth. For example, studies have demonstrated that similar compounds within this class can effectively combat E. coli and Staphylococcus aureus .

Anti-inflammatory Properties

The anti-inflammatory potential of the compound has been investigated through various in vitro assays. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases .

Anticancer Activity

Emerging studies suggest that 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid may possess anticancer properties. Similar pyrazole derivatives have been reported to induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and modulation of apoptotic pathways .

Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of various pyrazole derivatives, the compound was tested against standard bacterial strains. Results indicated an inhibition zone comparable to established antibiotics, highlighting its potential as a lead compound for antibiotic development.

Study 2: Anti-inflammatory Effects

A recent investigation into the anti-inflammatory effects of the compound demonstrated a significant reduction in edema in animal models. The study measured levels of inflammatory markers pre- and post-treatment, showing a marked decrease in TNF-α levels .

Data Summary Table

Biological Activity	Effect	Reference
Antimicrobial	Inhibits growth of E. coli and S. aureus
Anti-inflammatory	Reduces TNF-α and IL-6 production
Anticancer	Induces apoptosis in cancer cell lines